Cas no 132226-98-3 (1,4-Benzenediamine, N,N-bis(4-methylphenyl)-N',N'-diphenyl-)
132226-98-3 structure
Product Name:1,4-Benzenediamine, N,N-bis(4-methylphenyl)-N',N'-diphenyl-
CAS No:132226-98-3
MF:C32H28N2
MW:440.578127861023
CID:1230001
PubChem ID:21639746
Update Time:2025-04-20
1,4-Benzenediamine, N,N-bis(4-methylphenyl)-N',N'-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediamine, N,N-bis(4-methylphenyl)-N',N'-diphenyl-
- 4-N,4-N-bis(4-methylphenyl)-1-N,1-N-diphenylbenzene-1,4-diamine
- DTXSID20616546
- N~1~,N~1~-Bis(4-methylphenyl)-N~4~,N~4~-diphenylbenzene-1,4-diamine
- 132226-98-3
- SCHEMBL418565
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- Inchi: 1S/C32H28N2/c1-25-13-17-29(18-14-25)34(30-19-15-26(2)16-20-30)32-23-21-31(22-24-32)33(27-9-5-3-6-10-27)28-11-7-4-8-12-28/h3-24H,1-2H3
- InChI Key: KRLVGCUGKMAYGQ-UHFFFAOYSA-N
- SMILES: N(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 440.22544
- Monoisotopic Mass: 440.225248902g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.1
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
1,4-Benzenediamine, N,N-bis(4-methylphenyl)-N',N'-diphenyl- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
132226-98-3 (1,4-Benzenediamine, N,N-bis(4-methylphenyl)-N',N'-diphenyl-) Related Products
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